Cas no 918548-50-2 (Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]-)

Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]- structure
918548-50-2 structure
Product Name:Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]-
CAS No:918548-50-2
MF:C19H22O7
MW:362.373786449432
CID:772938
PubChem ID:71426747
Update Time:2025-04-19

Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]-
    • 5-(1-formyl-4,5,7-trimethoxynaphthalen-2-yl)oxypentanoic acid
    • 5-[(1-FORMYL-4,5,7-TRIMETHOXYNAPHTHALEN-2-YL)OXY]PENTANOIC ACID
    • 918548-50-2
    • DTXSID60845499
    • Inchi: 1S/C19H22O7/c1-23-12-8-13-14(11-20)15(26-7-5-4-6-18(21)22)10-17(25-3)19(13)16(9-12)24-2/h8-11H,4-7H2,1-3H3,(H,21,22)
    • InChI Key: YUACFLNKZAZHNB-UHFFFAOYSA-N
    • SMILES: O(CCCCC(=O)O)C1=CC(=C2C(=CC(=CC2=C1C=O)OC)OC)OC

Computed Properties

  • Exact Mass: 362.13655304g/mol
  • Monoisotopic Mass: 362.13655304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 91.3Ų
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